Cas no 563539-28-6 (5-chloro-2-ethyl-3-methyl-1H-Indole)

• Product Name: 5-chloro-2-ethyl-3-methyl-1H-Indole
• CAS No: 563539-28-6
• MF: C₁₁H₁₂ClN
• MW: 193.672681808472
• CID: 1114035
• PubChem ID: 11217780
• Update Time: 2025-06-14

5-chloro-2-ethyl-3-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-ethyl-3-methyl-1H-Indole
• AQ-086/43489782
• 563539-28-6
• AKOS014670733

• Inchi： 1S/C11H12ClN/c1-3-10-7(2)9-6-8(12)4-5-11(9)13-10/h4-6,13H,3H2,1-2H3
• InChI Key： DKJPVAKTMXCVCF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C)=C(CC)N2

Computed Properties

• Exact Mass: 193.0658271g/mol
• Monoisotopic Mass: 193.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 15.8Ų

Additional information on 5-chloro-2-ethyl-3-methyl-1H-Indole

Comprehensive Overview of 5-Chloro-2-Ethyl-3-Methyl-1H-Indole (CAS No. 563539-28-6): Properties, Applications, and Industry Insights

In the realm of organic chemistry and pharmaceutical intermediates, 5-Chloro-2-Ethyl-3-Methyl-1H-Indole (CAS No. 563539-28-6) has garnered significant attention due to its unique structural features and versatile applications. This compound, classified as a substituted indole derivative, is a pivotal building block in synthetic chemistry, particularly in the development of bioactive molecules. Its molecular formula, C₁₁H₁₂ClN, reflects a chloro-substituted indole core with ethyl and methyl groups at the 2- and 3-positions, respectively, contributing to its distinct reactivity and functional utility.

The growing interest in indole-based compounds stems from their prevalence in natural products and pharmaceuticals. Researchers and industries are increasingly exploring 5-Chloro-2-Ethyl-3-Methyl-1H-Indole for its potential in drug discovery, agrochemicals, and material science. A surge in searches for terms like "indole synthesis methods", "chloro-substituted indole applications", and "CAS 563539-28-6 suppliers" underscores its relevance in both academic and commercial spheres. This article delves into the compound's properties, synthesis pathways, and emerging applications while addressing frequently asked questions in the field.

From a structural perspective, the presence of a chloro group at the 5-position enhances the compound's electrophilic character, making it a valuable intermediate for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. The ethyl and methyl substituents further modulate its steric and electronic properties, enabling selective functionalization. These attributes align with current trends in green chemistry and atom-economical synthesis, where precision in molecular design minimizes waste and maximizes efficiency.

In pharmaceutical research, 5-Chloro-2-Ethyl-3-Methyl-1H-Indole serves as a precursor for analogs targeting serotonin receptors or kinase inhibitors. Recent publications highlight its role in developing anti-inflammatory agents and neuroprotective compounds, topics frequently searched in conjunction with "indole medicinal chemistry". Its compatibility with high-throughput screening assays also makes it a candidate for fragment-based drug design, a hot topic in AI-driven drug discovery platforms.

Beyond life sciences, this compound finds niche applications in organic electronics due to the indole scaffold's electron-rich nature. Researchers investigating "indole-based semiconductors" or "OLED materials" may encounter CAS 563539-28-6 as a structural motif for charge-transport layers. Such interdisciplinary relevance positions it as a compound of interest in both academic and industrial R&D pipelines.

Quality control and analytical characterization are critical for 5-Chloro-2-Ethyl-3-Methyl-1H-Indole. Techniques like HPLC, GC-MS, and NMR (particularly ¹³C and ¹H spectra) are essential to verify purity, a common concern reflected in searches for "CAS 563539-28-6 analytical data". Suppliers often provide technical dossiers detailing residual solvents or heavy metal content to comply with REACH and GMP standards, addressing the demand for "high-purity indole derivatives".

As sustainability gains traction, synthetic routes to this compound are being optimized. Catalytic methods replacing traditional halogenation protocols reduce environmental impact, resonating with queries like "green synthesis of chloroindoles". Additionally, computational studies using DFT calculations predict its reactivity patterns, bridging experimental and theoretical chemistry—a synergy often explored in "computational organic chemistry" forums.

In conclusion, 5-Chloro-2-Ethyl-3-Methyl-1H-Indole (CAS 563539-28-6) exemplifies the convergence of structural ingenuity and practical utility. Its multifaceted applications—from drug discovery to advanced materials—cater to evolving scientific and industrial needs. By addressing key search trends and emphasizing its role in cutting-edge research, this overview aims to serve as a definitive resource for chemists, procurement specialists, and innovators navigating the landscape of functionalized indoles.